92-29-5

Hydrobenzamide

In Stock

• CAS RN:
• 92-29-5

• Formula:
• C21H18N2

• InChI:
• InChI=1S/C21H18N2/c1-4-10-18(11-5-1)16-22-21(20-14-8-3-9-15-20)23-17-19-12-6-2-7-13-19/h1-17,21H/b22-16+,23-17+

• InChIKey:
• VUYRFIIFTJICNA-LKNRODPVSA-N

• Hydrobenzamide is a useful research compound. Its molecular formula is C21H18N2 and its molecular weight is 298.4 g/mol. The purity is usually 95%.

Succinic semialdehyde

In Stock

• CAS RN:
• 692-29-5

• Formula:
• C4H6O3

• InChI:
• InChI=1S/C4H6O3/c5-3-1-2-4(6)7/h3H,1-2H2,(H,6,7)

• InChIKey:
• UIUJIQZEACWQSV-UHFFFAOYSA-N

• Succinic semialdehyde is an aldehydic acid. It has a role as an Escherichia coli metabolite and a mouse metabolite. It is a conjugate acid of a 4-oxobutanoate.
  Succinic acid semialdehyde, also known as 3-formylpropionic acid or 4-oxobutanoate, belongs to the class of organic compounds known as straight chain fatty acids. These are fatty acids with a straight aliphatic chain. Succinic acid semialdehyde is soluble (in water) and a weakly acidic compound (based on its pKa). Succinic acid semialdehyde has been found in human testicle tissue, and has also been detected in multiple biofluids, such as urine and cerebrospinal fluid. Within the cell, succinic acid semialdehyde is primarily located in the cytoplasm, mitochondria and adiposome. Succinic acid semialdehyde exists in all eukaryotes, ranging from yeast to humans. Succinic acid semialdehyde participates in a number of enz...

N-(5-aminopentyl)benzamide

In Stock

• CAS RN:
• 5692-29-5

• Formula:
• C12H18N2O

• InChI:
• InChI=1S/C12H18N2O/c13-9-5-2-6-10-14-12(15)11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10,13H2,(H,14,15)

• InChIKey:
• GCFYRWMWMMXAQR-UHFFFAOYSA-N

• N-(5-aminopentyl)benzamide is a useful research compound. Its molecular formula is C12H18N2O and its molecular weight is 206.28 g/mol. The purity is usually 95%.

5-(2,3-Dimethoxyphenyl)-5-oxovaleric acid

In Stock

• CAS RN:
• 898792-29-5

• Formula:
• C13H16O5

• InChI:
• InChI=1S/C13H16O5/c1-17-11-7-3-5-9(13(11)18-2)10(14)6-4-8-12(15)16/h3,5,7H,4,6,8H2,1-2H3,(H,15,16)

• InChIKey:
• UNLZVZIWVFSERB-UHFFFAOYSA-N

• 5-(2,3-Dimethoxyphenyl)-5-oxovaleric acid is a useful research compound. Its molecular formula is C13H16O5 and its molecular weight is 252.26 g/mol. The purity is usually 95%.

Methyl 3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

In Stock

• CAS RN:
• 408492-29-5

• Formula:
• C14H18BClO4

• InChI:
• InChI=1S/C14H18BClO4/c1-13(2)14(3,4)20-15(19-13)10-6-9(12(17)18-5)7-11(16)8-10/h6-8H,1-5H3

• InChIKey:
• OUPWIYDRPYRHNT-UHFFFAOYSA-N

• Methyl 3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate is a useful research compound. Its molecular formula is C14H18BClO4 and its molecular weight is 296.55 g/mol. The purity is usually 95%.

2-(4-chlorophenoxy)-N-[(1-cyclopentylpiperidin-4-yl)methyl]acetamide

In Stock

• CAS RN:
• 953992-29-5

• Formula:
• C19H27ClN2O2

• InChI:
• InChI=1S/C19H27ClN2O2/c20-16-5-7-18(8-6-16)24-14-19(23)21-13-15-9-11-22(12-10-15)17-3-1-2-4-17/h5-8,15,17H,1-4,9-14H2,(H,21,23)

• InChIKey:
• CFVUCUFVXCKLGC-UHFFFAOYSA-N

• 2-(4-chlorophenoxy)-N-[(1-cyclopentylpiperidin-4-yl)methyl]acetamide is a useful research compound. Its molecular formula is C19H27ClN2O2 and its molecular weight is 350.9 g/mol. The purity is usually 95%.

(E)-methyl 2-(3-(3-(thiophen-2-yl)acryloyl)thioureido)benzoate

In Stock

• CAS RN:
• 791792-29-5

• Formula:
• C16H14N2O3S2

• InChI:
• InChI=1S/C16H14N2O3S2/c1-21-15(20)12-6-2-3-7-13(12)17-16(22)18-14(19)9-8-11-5-4-10-23-11/h2-10H,1H3,(H2,17,18,19,22)/b9-8+

• InChIKey:
• YKCDSRIFZBJDFN-CMDGGOBGSA-N

• (E)-methyl 2-(3-(3-(thiophen-2-yl)acryloyl)thioureido)benzoate is a useful research compound. Its molecular formula is C16H14N2O3S2 and its molecular weight is 346.4g/mol. The purity is usually 95%.

N-(2-aminoethyl)-3-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxamide

Usually In Stock

• CAS RN:
• 1006992-29-5

• Formula:
• C10H13N7O4

• InChI:
• InChI=1S/C10H13N7O4/c1-6-4-8(17(19)20)14-16(6)5-7-13-10(21-15-7)9(18)12-3-2-11/h4H,2-3,5,11H2,1H3,(H,12,18)

• InChIKey:
• IGCIZPFQZFGMKU-UHFFFAOYSA-N

• N-(2-aminoethyl)-3-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxamide is a useful research compound. Its molecular formula is C10H13N7O4 and its molecular weight is 295.259. The purity is usually 95%.

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[3-methyl-7-(4-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]thio}acetamide

In Stock

• CAS RN:
• 1111292-29-5

• Formula:
• C24H21N3O4S2

• InChI:
• InChI=1S/C24H21N3O4S2/c1-14-3-5-15(6-4-14)17-12-32-22-21(17)26-24(27(2)23(22)29)33-13-20(28)25-16-7-8-18-19(11-16)31-10-9-30-18/h3-8,11-12H,9-10,13H2,1-2H3,(H,25,28)

• InChIKey:
• PUHBRMZAXRLXDA-UHFFFAOYSA-N

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[3-methyl-7-(4-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]thio}acetamide is a useful research compound. Its molecular formula is C24H21N3O4S2 and its molecular weight is 479.57. The purity is usually 95%.

2-[6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]acetohydrazide

In Stock

• CAS RN:
• 1221792-29-5

• Formula:
• C10H9F3N4O

• InChI:
• InChI=1S/C10H9F3N4O/c11-10(12,13)6-1-2-8-15-7(3-9(18)16-14)5-17(8)4-6/h1-2,4-5H,3,14H2,(H,16,18)

• InChIKey:
• BXPIUMAVBGACLH-UHFFFAOYSA-N

• 2-[6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]acetohydrazide is a useful research compound. Its molecular formula is C10H9F3N4O and its molecular weight is 258.2 g/mol. The purity is usually 95%.

3-[4-(3-methylbutoxy)phenyl]-1-phenyl-1H-pyrazole-4-carbaldehyde

In Stock

• CAS RN:
• 1234692-29-5

• Formula:
• C21H22N2O2

• InChI:
• InChI=1S/C21H22N2O2/c1-16(2)12-13-25-20-10-8-17(9-11-20)21-18(15-24)14-23(22-21)19-6-4-3-5-7-19/h3-11,14-16H,12-13H2,1-2H3

• InChIKey:
• RVDQLGSRYSABBE-UHFFFAOYSA-N

• 3-[4-(3-methylbutoxy)phenyl]-1-phenyl-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C21H22N2O2 and its molecular weight is 334.419. The purity is usually 95%.

1-(2,2-Difluoroethyl)pyrrolidin-3-amine

In Stock

• CAS RN:
• 1247592-29-5

• Formula:
• C6H12F2N2

• InChI:
• InChI=1S/C6H12F2N2/c7-6(8)4-10-2-1-5(9)3-10/h5-6H,1-4,9H2

• InChIKey:
• STFHSLYWFPMOHR-UHFFFAOYSA-N

• 1-(2,2-Difluoroethyl)pyrrolidin-3-amine is a useful research compound. Its molecular formula is C6H12F2N2 and its molecular weight is 150.173. The purity is usually 95%.